Cas no 1539-44-2 (3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester)
3,5-Pyridinedicarboxylic acid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester is a pyridine-based dicarboxylate derivative with a phenyl and dimethyl substitution pattern at the 2, 4, and 6 positions. The diethyl ester functionalization enhances its solubility in organic solvents, making it suitable for applications in synthetic chemistry, particularly as an intermediate in heterocyclic compound synthesis. The steric and electronic effects of the phenyl and methyl groups influence its reactivity, offering selectivity in coupling or condensation reactions. Its well-defined structure and stability under standard conditions make it a reliable building block for pharmaceuticals, agrochemicals, or ligand design. The compound’s purity and consistent performance are critical for reproducible results in research and industrial processes.

1539-44-2 structure
Product name:3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester
- Diethyl 2,6-dimethyl-4-phenyl-3,5-pyridinedicarboxylate
- diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
- 2,6-dimethyl-4-phen
- 2,6-dimethyl-4-phenyl-pyridine-3,5-dicarboxylic acid diethyl ester
- AC1LCGP7
- CBMicro_021036
- diethyl 4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
- diethyl-4-phenyl-2,6-dimethylpyridine-3,5-dicarboxylate
- ethyl 5-(ethoxycarbonyl)-2,6-dimethyl-4-phenylpyridine-3-carboxylate
- Oprea1_647604
- 4-Phenyl-2,6-dimethylpyridine-3,5-dicarboxylic acid diethyl ester
- 2,6-Dimethyl-4-(phenyl)pyridine-3,5-dicarboxylic acid diethyl ester
- DTXSID60348071
- NS-00072
- CHEMBL1583690
- 1539-44-2
- diethyl 4-phenyl-2,6-dimethyl-3,5-pyridinedicarboxylate
- SMR000185942
- 3,5-diethyl2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
- AB00086266-01
- MFCD00980182
- HMS2459P20
- Z56791253
- MLS000576557
- CCG-8762
- 3,5-diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate
- SR-01000518835-1
- SCHEMBL15976546
- BIM-0021095.P001
- SR-01000518835
- AKOS001016678
- EU-0084963
- VQDKSJMDSZZJER-UHFFFAOYSA-N
- G68496
- STK791068
-
- MDL: MFCD00980182
- Inchi: InChI=1S/C19H21NO4/c1-5-23-18(21)15-12(3)20-13(4)16(19(22)24-6-2)17(15)14-10-8-7-9-11-14/h7-11H,5-6H2,1-4H3
- InChI Key: VQDKSJMDSZZJER-UHFFFAOYSA-N
- SMILES: CCOC(C1C(C)=NC(C)=C(C(OCC)=O)C=1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 327.14713
- Monoisotopic Mass: 327.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
- XLogP3: 3.7
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 420.3±45.0 °C at 760 mmHg
- Flash Point: 184.1±27.9 °C
- PSA: 65.49
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Matrix Scientific | 178841-1g |
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate |
1539-44-2 | 1g |
$210.00 | 2023-09-07 | ||
A2B Chem LLC | AD48237-1g |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester |
1539-44-2 | >97% | 1g |
$343.00 | 2024-04-20 | |
A2B Chem LLC | AD48237-10mg |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester |
1539-44-2 | >97% | 10mg |
$240.00 | 2024-04-20 | |
abcr | AB582729-1g |
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate; . |
1539-44-2 | 1g |
€204.10 | 2024-08-02 | ||
Matrix Scientific | 178841-500mg |
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate |
1539-44-2 | 500mg |
$154.00 | 2023-09-07 | ||
Matrix Scientific | 178841-5g |
Diethyl 2,6-dimethyl-4-phenylpyridine-3,5-dicarboxylate |
1539-44-2 | 5g |
$944.00 | 2023-09-07 | ||
A2B Chem LLC | AD48237-1mg |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester |
1539-44-2 | >97% | 1mg |
$201.00 | 2024-04-20 | |
A2B Chem LLC | AD48237-500mg |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester |
1539-44-2 | >97% | 500mg |
$269.00 | 2024-04-20 | |
A2B Chem LLC | AD48237-5mg |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester |
1539-44-2 | >97% | 5mg |
$214.00 | 2024-04-20 | |
1PlusChem | 1P007HBH-250mg |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester |
1539-44-2 | 97% | 250mg |
$56.00 | 2024-06-20 |
3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester Related Literature
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
1539-44-2 (3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1539-44-2)3,5-Pyridinedicarboxylicacid, 2,6-dimethyl-4-phenyl-, 3,5-diethyl ester

Purity:99%
Quantity:5g
Price ($):396